Benzyl 5-(4-ethoxyphenylsulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate

• IUPAC Name: benzyl 5-[(4-ethoxyphenyl)sulfonylamino]-2-methylbenzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C29H25NO6S/c1-3-34-21-13-15-22(16-14-21)37(32,33)30-26-17-25-27(29(31)35-18-20-9-5-4-6-10-20)19(2)36-28(25)24-12-8-7-11-23(24)26/h4-17,30H,3,18H2,1-2H3
• InChI Key: AJYGEBPONNCWAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C4=CC=CC=C42)OC(=C3C(=O)OCC5=CC=CC=C5)C
• Molecular Formula: C29H25NO6S
• Molecular Weight: 515.6 g/mol
• CAS No.: 442553-93-7

Description

Benzyl 5-(4-ethoxyphenylsulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate is a useful research compound. Its molecular formula is C29H25NO6S and its molecular weight is 515.58. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Transformations

The rearrangement of furan derivatives, including those related to Benzyl 5-(4-ethoxyphenylsulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate, through the action of benzenesulfonyl chloride in alkaline media, results in high yields of carboxylic and pyrrole-4-carboxylic acids due to a second-order Beckmann rearrangement. This process demonstrates the compound's potential for chemical transformations and applications in synthesizing diverse chemical structures (Stankyavichus et al., 1999).

Antimicrobial Activity

Derivatives of naphtho[2,1-b]furo[3,2-d]pyrimidin-5-ones, synthesized from similar furan compounds, exhibit antimicrobial activity. This indicates the potential of this compound and its analogs in developing new antimicrobial agents (Ravindra et al., 2008).

Photodegradation Studies

Studies on similar furan derivatives like 4-methoxy-7-methyl-5H-furo[3,2-g][1]benzopyran-5-one (Visnagin) under photooxygenation and ozonolysis conditions reveal pathways for the photodegradation of natural substances. These findings could be relevant for understanding the environmental stability and degradation mechanisms of this compound and related compounds (Atta et al., 1993).

Enzyme Inhibition for Alzheimer’s Disease

Compounds synthesized from 4-methoxyphenethylamine demonstrate enzyme inhibitory activity relevant to Alzheimer’s disease, suggesting that this compound and its analogs might offer a structural basis for designing potent acetylcholinesterase inhibitors, contributing to Alzheimer’s disease treatment strategies (Abbasi et al., 2018).

Future Directions

Benzofuran and its derivatives are considered a privileged structure in the field of drug discovery, especially in the search for efficient antimicrobial candidates. Therefore, “Benzyl 5-(4-ethoxyphenylsulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate” and similar compounds could be of interest in future research in this area.